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Compound of Interest

Compound Name: Calicheamicin

Cat. No.: B15605667

Get Quote

For researchers, scientists, and drug development professionals, the potent antitumor antibiotic

Calicheamicin presents both significant opportunities and considerable handling risks.[1] Its

extreme cytotoxicity necessitates stringent safety protocols to ensure personal and

environmental protection.[2] This guide provides essential, immediate safety and logistical

information, including detailed operational and disposal plans, to foster a secure laboratory

environment.

Hazard Identification and Classification
Calicheamicin is classified as an extremely hazardous substance. Understanding its specific

dangers is the first step toward safe handling.

GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 1, 2 H300: Fatal if swallowed[3]

Acute Toxicity, Dermal Category 1, 2
H310: Fatal in contact with

skin[4]

Acute Toxicity, Inhalation Category 1, 2 H330: Fatal if inhaled[3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[4][5]

Germ Cell Mutagenicity Category 1A, 1B
H340: May cause genetic

defects[3][5]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[4]

Reproductive Toxicity Category 1A, 1B
H360: May damage fertility or

the unborn child[3][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 1

H370: Causes damage to

organs[3]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[3][5]

This data is compiled from multiple Safety Data Sheets (SDS).[3][4][5]

Operational Plan: A Step-by-Step Protocol for
Handling Calicheamicin
A systematic workflow is critical to minimize the risk of exposure. All handling of Calicheamicin
must be performed within a certified Class II Biological Safety Cabinet (BSC) or a

Compounding Aseptic Containment Isolator (CACI).[2][6]
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Preparation and Pre-Handling Checklist
Designated Area: Cordon off and clearly label the designated handling area.

Equipment Assembly: Gather all necessary equipment and supplies before introducing

Calicheamicin to the area. This includes vials, syringes, diluents, and waste containers.

Spill Kit: Ensure a fully stocked chemotherapy spill kit is readily accessible.

PPE Donning: Follow the correct sequence for donning Personal Protective Equipment

(PPE).

Required Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory to prevent dermal, ocular, and respiratory

exposure.

PPE Component Specification Purpose

Gloves

Double-gloving with

chemotherapy-tested nitrile

gloves (ASTM D6978

compliant).[7]

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene).[8]

Protects skin and personal

clothing from contamination.

Eye & Face Protection
Chemical splash goggles and

a full-face shield.[6]

Protects eyes and face from

splashes and aerosols.

Respiratory Protection
A fit-tested N95 or higher-level

respirator.[6][8]

Prevents inhalation of

aerosolized particles.

Shoe Covers
Disposable, slip-resistant shoe

covers.[6][7]

Prevents the spread of

contamination outside the

designated handling area.
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Handling and Manipulation
Aseptic Technique: Use strict aseptic technique throughout the handling process.

Aerosol Containment: Perform all manipulations that may generate aerosols, such as vial

reconstitution and dilutions, within the BSC or CACI.

Safe Sharps: Use Luer-Lok syringes and needles to prevent accidental disconnection. Avoid

recapping needles.[6]

Post-Handling and Decontamination
Surface Decontamination: Decontaminate all surfaces and equipment within the BSC with an

appropriate deactivating agent, followed by a cleaning agent (e.g., 70% isopropyl alcohol).

PPE Doffing: Remove PPE in a manner that prevents self-contamination. The general

sequence is: outer gloves, gown, shoe covers, face shield/goggles, respirator, and finally,

inner gloves.[6]

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal Plan: Managing Calicheamicin Waste
All materials that come into contact with Calicheamicin are considered cytotoxic waste and

must be disposed of according to institutional and regulatory guidelines.[6][9]

Waste Type Disposal Container

Sharps
Designated, puncture-proof sharps container for

cytotoxic waste.[6]

Contaminated PPE & Materials
Clearly labeled, leak-proof cytotoxic waste

container (often yellow).[9]

Unused or Expired Calicheamicin
Dispose of as hazardous chemical waste,

clearly marked for incineration.[9]
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Emergency Response Protocols
Immediate and correct response to an exposure or spill is crucial.

Personnel Exposure
Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[3]

Spill Management
Evacuate: Alert others and evacuate the immediate area.

Secure: Secure the area and prevent entry.

PPE: Don appropriate PPE from the spill kit, including a higher level of respiratory protection

if significant aerosols are generated.

Contain: For liquid spills, cover with absorbent pads from the spill kit. For solid spills, gently

cover with wetted absorbent pads to avoid raising dust.

Clean: Clean the spill area from the outer edge towards the center. Decontaminate the area

three times using a detergent solution followed by clean water.[9]

Dispose: All cleanup materials must be disposed of as cytotoxic waste.

Workflow Visualizations
To further clarify the procedural steps, the following diagrams illustrate the operational workflow

and emergency response logic.
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Operational Workflow for Handling Calicheamicin

1. Preparation

2. Handling (in BSC/CACI)

3. Post-Handling

4. Waste Disposal

Designate & Label Area

Assemble Equipment

Verify Spill Kit

Don Full PPE

Reconstitute & Manipulate

Enter BSC/CACI

Use Safe Sharps Practices

Decontaminate Surfaces

Doff PPE Correctly

Thorough Hand Washing

Dispose of All Materials
as Cytotoxic Waste

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Calicheamicin.
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Emergency Response for Calicheamicin Incidents

Personnel Exposure Spill Response

Incident Occurs
(Spill or Exposure)

Identify Exposure Type
(Skin/Eye/Inhalation)

Exposure

Evacuate & Secure Area

Spill

Immediate Decontamination
(Wash Skin/Flush Eyes/Fresh Air)

Seek Immediate Medical Attention

Don Spill Kit PPE

Contain & Clean Spill

Dispose of Cleanup Materials

Click to download full resolution via product page

Caption: Logical flow for responding to Calicheamicin spills or exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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